Cas no 88525-34-2 (Propanethioic acid, 2,2-dimethyl-, S-propyl ester)

Propanethioic acid, 2,2-dimethyl-, S-propyl ester structure
88525-34-2 structure
Product Name:Propanethioic acid, 2,2-dimethyl-, S-propyl ester
CAS No:88525-34-2
MF:C8H16OS
MW:160.277041435242
CID:629760
PubChem ID:13237654
Update Time:2025-04-19

Propanethioic acid, 2,2-dimethyl-, S-propyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanethioic acid, 2,2-dimethyl-, S-propyl ester
    • S-propyl 2,2-dimethylpropanethioate
    • 88525-34-2
    • DTXSID00530998
    • SCHEMBL3864690
    • Inchi: 1S/C8H16OS/c1-5-6-10-7(9)8(2,3)4/h5-6H2,1-4H3
    • InChI Key: FLHXGOSXMQLUFC-UHFFFAOYSA-N
    • SMILES: S(CCC)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 160.09218630g/mol
  • Monoisotopic Mass: 160.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.4Ų
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.